N,N-diethyl-2-{[2-(4-nitrophenyl)[1,2,4]triazolo[1,5-c]quinazolin-5-yl]thio}acetamide

• IUPAC Name: N,N-diethyl-2-[[2-(4-nitrophenyl)-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H20N6O3S/c1-3-25(4-2)18(28)13-31-21-22-17-8-6-5-7-16(17)20-23-19(24-26(20)21)14-9-11-15(12-10-14)27(29)30/h5-12H,3-4,13H2,1-2H3
• InChI Key: MOHIXEISDBZMDG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC2=CC=CC=C2C3=NC(=NN31)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H20N6O3S
• Molecular Weight: 436.5 g/mol

Description

“N,N-diethyl-2-{[2-(4-nitrophenyl)[1,2,4]triazolo[1,5-c]quinazolin-5-yl]thio}acetamide” is a complex organic compound. It belongs to the class of compounds known as 1,2,4-triazoles. Compounds containing a triazole ring are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.

Synthesis Analysis

The synthesis of similar compounds involves the heterocyclization of 3-substituted-4-amino-5-substituted-amino-1,2,4-triazoles with bifunctional compounds like chloromethyl biphenyl-phosphanoxide, pyruvic acid, phenacyl bromide, diethyl oxalate, triethyl orthoformate, triethyl phosphite, fluorinated benzaldehydes, carbon disulfide and ethyl chloroformate.

Molecular Structure Analysis

The molecular structure of “N,N-diethyl-2-{[2-(4-nitrophenyl)[1,2,4]triazolo[1,5-c]quinazolin-5-yl]thio}acetamide” is complex, involving multiple rings and functional groups. It includes a 1,2,4-triazole ring, a quinazoline ring, and a nitrophenyl group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the reaction of arylamidines with sodium ethyl formylacetate or with ethyl propiolate to give pyrimidinones. Treatment with phosphorus oxychloride gives a chloropyrimidine, which is converted to a hydrazinopyrimidine with hydrazine. Cyclization, using cyanogen bromide, gives the triazolo pyrimidines.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N,N-diethyl-2-{[2-(4-nitrophenyl)[1,2,4]triazolo[1,5-c]quinazolin-5-yl]thio}acetamide” would be influenced by its complex structure, including its multiple rings and functional groups.

Mechanism of Action

The mechanism of action of similar compounds is often related to their ability to form a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities.

Safety and Hazards

Compounds containing a nitrophenyl group can be hazardous. Nitrophenols are poisonous and can contaminate the soil near former explosives or fabric factories and military plants.

Future Directions

The future directions for research into “N,N-diethyl-2-{[2-(4-nitrophenyl)[1,2,4]triazolo[1,5-c]quinazolin-5-yl]thio}acetamide” and similar compounds could involve further exploration of their synthesis methods, biological activities, and potential applications in various fields.